Cas no 1173246-76-8 (5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1173246-76-8
• MF: C₅H₅ClN₂O₂
• MW: 160.558399915695
• MDL: MFCD00106211
• CID: 822865
• PubChem ID: 26370411
• Update Time: 2025-06-09

5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid
• 5-chloro-1-methylpyrazole-3-carboxylic acid
• ACN-C001139
• AG-C-06253
• CTK6I3737
• KB-245462
• MolPort-008-431-770
• SBB053201
• DA-37618
• EN300-247167
• KXFLDFBYTWSMPV-UHFFFAOYSA-N
• 1H-Pyrazole-3-carboxylic acid, 5-chloro-1-methyl-
• AKOS015850265
• MFCD00106211
• DTXSID50650115
• SCHEMBL16468579
• CS-0205847
• Z1255461425
• SB31003
• TS-02134
• 1173246-76-8
• YWB24676
• 5-Chloro-1-methyl-1H-pyrazole-3-carboxylicacid

• MDL： MFCD00106211
• Inchi： 1S/C5H5ClN2O2/c1-8-4(6)2-3(7-8)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： KXFLDFBYTWSMPV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=NN1C

Computed Properties

• Exact Mass: 160.0039551g/mol
• Monoisotopic Mass: 160.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 322.2±22.0 °C at 760 mmHg
• Flash Point: 148.6±22.3 °C
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1173246-76-8)

5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1173246-76-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrazole derivative is characterized by its unique molecular structure, which includes a chloro substituent and a carboxylic acid functional group. These features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and crop protection agents.

The compound's CAS number 1173246-76-8 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. Its systematic name, 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid, reflects its IUPAC nomenclature, which is essential for accurate database searches and patent filings. The presence of the pyrazole ring in its structure is particularly noteworthy, as this heterocyclic scaffold is known for its diverse biological activities and applications in medicinal chemistry.

In recent years, the demand for 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid has increased due to its role in the synthesis of small molecule inhibitors and enzyme modulators. Researchers are particularly interested in its potential applications in oncology and metabolic disorder treatments, aligning with current trends in personalized medicine. The compound's carboxylic acid group allows for further derivatization, making it a versatile building block in combinatorial chemistry and high-throughput screening platforms.

From an industrial perspective, CAS 1173246-76-8 has become increasingly relevant in green chemistry initiatives. Manufacturers are exploring more sustainable production methods for this intermediate, responding to growing concerns about environmental impact and process efficiency in chemical synthesis. The compound's stability under various conditions makes it suitable for scale-up production, while its purity specifications are critical for meeting pharmaceutical-grade standards.

The analytical characterization of 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure proper identification and quality control, which are essential for research and development applications. Recent advancements in computational chemistry have also enabled better prediction of the compound's physicochemical properties, facilitating its use in drug design and molecular modeling studies.

In the context of intellectual property, 1173246-76-8 has been referenced in numerous patents related to heterocyclic compounds and their therapeutic applications. The growing body of scientific literature on this compound reflects its importance in contemporary chemical research. As the pharmaceutical industry continues to explore targeted therapies and precision medicine, intermediates like 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid are expected to play an increasingly vital role in drug discovery pipelines.

For researchers working with this compound, proper handling and storage are essential to maintain its integrity. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when handling organic intermediates. The compound's storage stability and solubility characteristics are important considerations for experimental design and long-term preservation.

The commercial availability of 5-chloro-1-methyl-1H-pyrazole-3-carboxylic acid from multiple suppliers has improved in recent years, reflecting its growing importance in chemical synthesis. Pricing and supply chain reliability are key factors for organizations considering its use in large-scale applications. Quality certifications such as GMP compliance and analytical certificates are increasingly demanded by end-users in regulated industries.

Looking ahead, the applications of CAS 1173246-76-8 are likely to expand as researchers discover new synthetic routes and biological activities associated with its molecular framework. The compound's relevance to current drug discovery trends and agricultural innovation ensures it will remain an important subject of scientific investigation in the coming years.